Cas no 364737-73-5 (2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol)

• Product Name: 2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol
• CAS No: 364737-73-5
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• CID: 6127152
• PubChem ID: 2971697
• Update Time: 2025-10-21

2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol
• furan-2-yl-[3-(2-hydroxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]methanone
• F1741-0083
• furan-2-yl(5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)methanone
• SR-01000292911-1
• 2-[1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]phenol
• AKOS003595088
• Z57329791
• 364737-73-5
• SR-01000292911

• Inchi： 1S/C20H16N2O3/c23-18-10-5-4-9-15(18)17-13-16(14-7-2-1-3-8-14)21-22(17)20(24)19-11-6-12-25-19/h1-12,17,23H,13H2
• InChI Key： PGHUFOJFKZXUDV-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1C(C2=CC=CC=C2O)CC(C2=CC=CC=C2)=N1)=O

Computed Properties

• Exact Mass: 332.11609238g/mol
• Monoisotopic Mass: 332.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on 2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol

Introduction to 2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol (CAS No. 364737-73-5)

The compound 2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol, identified by its CAS number 364737-73-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrazole core linked to a phenolic group and an acetyl-furan moiety, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, owing to their broad spectrum of biological activities. The presence of both aromatic and heterocyclic components in 2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the acetyl-furan group can serve as a hinge-binding motif, while the phenyl ring may enhance binding affinity through hydrophobic interactions. These features make the compound an intriguing subject for structure-activity relationship (SAR) studies.

In the context of contemporary pharmaceutical research, the development of novel molecular entities with enhanced selectivity and potency is paramount. The pyrazole scaffold is well-documented for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer agents. The structural motif of 2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol aligns with this trend, offering a versatile platform for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential to modulate key biological pathways implicated in chronic diseases. For instance, preliminary computational studies suggest that it may interact with enzymes involved in metabolic disorders. Additionally, its ability to cross the blood-brain barrier could make it suitable for treating central nervous system (CNS) disorders. These possibilities underscore the need for rigorous experimental validation to fully elucidate its therapeutic potential.

The synthesis of 2-1-(furan-2-carbonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylphenol presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful regioselective functionalization of the pyrazole ring and introduction of the acetyl-furan group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions could be employed to improve yield and purity. Optimizing these synthetic routes would facilitate large-scale production and subsequent pharmacological evaluation.

From a computational chemistry perspective, molecular modeling has been instrumental in predicting the binding modes of 2-(furancarbonyl)-3 phenyl 4 5 dihydro 1H pyrazol 5 yl phenol (CAS No: 364737 73 5) to biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its efficacy and selectivity. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly identify potential lead compounds for further optimization.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits moderate solubility in aqueous media, which is favorable for oral administration. However, additional studies are needed to assess its metabolic stability and excretion pathways. Understanding these parameters is crucial for determining appropriate dosing regimens and minimizing side effects.

In conclusion,2 - 1 - (furan - 2 - carbonyl) - 3 - phenyl - 4 , 5 - dihydro - 1 H - pyrazol - 5 - ylphenol (CAS No: 364737 - 73 - 5) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As research progresses, additional insights into its pharmacological properties will be gained through both experimental and computational approaches.